Cas no 1269293-97-1 (ethyl 1-tert-butyl-5-chloro-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-tert-butyl-5-chloro-1H-pyrazole-3-carboxylate
• CAS No: 1269293-97-1
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 3164505
• PubChem ID: 56956187
• Update Time: 2025-04-21

ethyl 1-tert-butyl-5-chloro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-tert-butyl-5-chloro-1H-pyrazole-3-carboxylate
• Ethyl 1-(tert-butyl)-5-chloro-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-chloro-1-(1,1-dimethylethyl)-, ethyl ester
• DTXSID801143596
• 1269293-97-1

• Inchi： 1S/C10H15ClN2O2/c1-5-15-9(14)7-6-8(11)13(12-7)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： ZOYVXJPJMGHIEW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NN1C(C)(C)C

Computed Properties

• Exact Mass: 230.0822054Da
• Monoisotopic Mass: 230.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų